10.1039/C3PP50087J | Application of solution processable squaraine dyes as electron donors for organic bulk-heterojunction solar cells

Application of solution processable squaraine dyes as electron donors for organic bulk-heterojunction solar cells

Photochemical & Photobiological Sciences Pub Date: 2013-05-16 DOI: 10.1039/C3PP50087J

Abstract

New low bandgap small molecules based on a squaraine (SQ) chromophore, bis[4-(2,6-di-tert-butyl)vinylpyrylium]squaraine (TBU-SQ), bis[2,6-di-tert-butyl-4-(prop-1-en-2-yl)pyrylium]squaraine (MeTBU-SQ) and bis[4-(but-1-en-2-yl)-2,6-di-tert-butylpyrylium]squaraine (EtTBU-SQ), were synthesized and used as electron donors along with PC₇₀BM for their application in solution processed organic bulk-heterojunction (OBHJ) solar cell (SC). The long wavelength of these SQ dyes are located in between 650–750 nm in thin films and the optical bandgaps are about 1.64, 1.52 and 1.48 eV, respectively. The electrochemical properties of these SQ dyes indicate that they are well suited for the fabrication of OBHJSCs as electron donors along with fullerene derivatives as electron acceptors. The OBHJ photovoltaic (PV) devices fabricated with the blend of TBU-SQ:PC₇₀BM, MeTBU-SQ:PC₇₀BM and EtTBU-SQ:PC₇₀BM cast from chloroform (CF) solvent exhibited a power conversion efficiency (PCE) of 1.71%, 2.15%, and 1.89%, respectively. The PCE of the OBHJSCs based on MeTBU-SQ:PC₇₀BM blends cast from DIO–THF (DIO = 1,8-diiodooctane) additive solvent and cast from DIO–THF with subsequent thermal annealing have been further improved up to 2.73% and 3.14%, respectively. This enhancement in the PCE is attributed to the improvement in the crystalline nature of the blend and more balanced charge transport resulting from the higher hole mobility. All these results have been supported by the quantum chemical calculations.

Application of solution processable squaraine dyes as electron donors for organic bulk-heterojunction solar cells

Share View Original Text

Recommended Literature

[1] Evidence of the participation of electronic excited states in the mechanism of positronium formation in substitutional Tb1−xEux(dpm)3 solid solutions studied by optical and positron annihilation spectroscopies F. Fulgêncio,D. Windmöller,H. F. Brito,O. L. Malta,G. F. de Sá,W. F. Magalhães,J. C. MachadoPhys. Chem. Chem. Phys., 2012,14, 9996-10007 10.1039/C2CP40664K
[2] Synthesis of bisarylethyne–peptide conjugates† Martin Strack,Sina Langklotz,Julia E. Bandow,Nils Metzler-NolteOrg. Chem. Front., 2015,2, 531-535 10.1039/C4QO00357H
[3] Selective synthesis of α-Fe2O3 thin films and effect of the deposition temperature and lattice oxygen on the catalytic combustion of propene† Patrick Mountapmbeme Kouotou,Zhen-Yu Tian,Henning Vieker,André Beyer,Armin Gölzhäuser,Katharina Kohse-HöinghausJ. Mater. Chem. A, 2013,1, 10495-10504 10.1039/C3TA11354J
[4] Experimental and modeling study of carbon suboxide decomposition behind reflected shock waves M. Aghsaee,H. Böhm,S. H. Dürrstein,M. Fikri,C. SchulzPhys. Chem. Chem. Phys., 2012,14, 1246-1252 10.1039/C1CP22044F
[5] Polar solvent effects on tartaric acid binding by aromatic oligoamide foldamer capsules† Org. Biomol. Chem., 2016,14, 2466-2472 10.1039/C5OB02641E
[6] Magnetite-based adsorbents for sequestration of radionuclides: a review Woojin-Lee,Yoon-Seok ChangRSC Adv., 2018,8, 2521-2540 10.1039/C7RA12299C
[7] Milk proteins as a source of tryptophan-containing bioactive peptides Alice B. Nongonierma,Richard J. FitzGeraldFood Funct., 2015,6, 2115-2127 10.1039/C5FO00407A
[8] An integrated process combining the reaction and purification of PEGylated proteins† Amanda R. P. Silva,Ricardo P. S. Oliveira,Adalberto Pessoa, Jr,João A. P. Coutinho,Sónia P. M. Ventura,Carlota O. Rangel-YaguiGreen Chem., 2019,21, 6407-6418 10.1039/C9GC01459D
[9] Highly nucleophilic dipropanolamine chelated boron reagents for aryl-transmetallation to iron complexes† Jay J. Dunsford,Ewan R. Clark,Michael J. InglesonDalton Trans., 2015,44, 20577-20583 10.1039/C5DT03835A
[10] Simulating the effect of a triple bond to achieve the shortest main group metal–metal distance in diberyllium complexes: a computational study† Xue-Feng Zhao,Caixia Yuan,Si-Dian Li,Yan-Bo Wu,Xiaotai WangDalton Trans., 2018,47, 14462-14467 10.1039/C8DT02683A

Journal Name：Photochemical & Photobiological Sciences

Research Products

N-(2-Dimethylaminoethyl)-N-methylformamide

CAS no.: 105669-53-2
(R)-2-Aminobutyramide Hydrochloride

CAS no.: 103765-03-3
7,7,8,8,8-Pentafluorooctan-1-ol

CAS no.: 161981-34-6
5-(t-Boc-amino)-1-pentyl-p-toluenesulfonate

CAS no.: 118811-34-0
(3-Chloro-4-methoxyphenyl)methanol

CAS no.: 14503-45-8
Methyl 3-Amino-4-cyanothiophene-2-carboxylate

CAS no.: 102123-28-4
5-(methylsulfanyl)thiophene-2-carbonitrile

CAS no.: 175205-78-4
1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one

CAS no.: 168080-43-1
Methyl 4-((4-chlorophenyl)thio)thiophene-3-carboxylate

CAS no.: 175202-88-7
1-Propene-3,3,3-d3(9CI)

CAS no.: 1517-51-7